Cas no 2249319-05-7 (N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide)

N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide is a specialized organic compound featuring a pyridine core substituted with a phenyl group at the 4-position and a carboxamide functional group at the 2-position, further modified by a cyanomethyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. Its cyanomethyl group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the aromatic pyridine and phenyl components contribute to stability and versatility in derivatization. The compound is suited for applications requiring precise molecular frameworks, such as kinase inhibitor development or ligand design in medicinal chemistry.
N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide structure
2249319-05-7 structure
Product Name:N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide
CAS No:2249319-05-7
MF:C14H11N3O
MW:237.256642580032
CID:5411807
PubChem ID:138046426
Update Time:2025-10-28

N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxamide, N-(cyanomethyl)-4-phenyl-
    • EN300-26685362
    • N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide
    • 2249319-05-7
    • Z3377955699
    • Inchi: 1S/C14H11N3O/c15-7-9-17-14(18)13-10-12(6-8-16-13)11-4-2-1-3-5-11/h1-6,8,10H,9H2,(H,17,18)
    • InChI Key: DGEYZSXLCXTPCF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=CN=1)C1C=CC=CC=1)NCC#N

Computed Properties

  • Exact Mass: 237.090211983g/mol
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • Density: 1.197±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 487.4±40.0 °C(Predicted)
  • pka: 10.68±0.46(Predicted)

N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685362-0.05g
N-(cyanomethyl)-4-phenylpyridine-2-carboxamide
2249319-05-7 90%
0.05g
$212.0 2023-09-12

Additional information on N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide

Comprehensive Overview of N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide (CAS No. 2249319-05-7): Properties, Applications, and Research Insights

N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide (CAS 2249319-05-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine-carboxamide derivative combines a cyanomethyl moiety with a phenyl-substituted pyridine core, offering versatile reactivity for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and bioactive intermediate, with recent studies exploring its role in modulating protein-protein interactions.

The compound's molecular structure (C14H11N3O) features three key functional groups: the electron-withdrawing cyano group, the hydrogen-bond accepting carboxamide, and the aromatic 4-phenylpyridine system. This combination creates a balanced lipophilicity profile (calculated LogP ~2.1) that enhances membrane permeability while maintaining water solubility—a critical factor for bioavailability optimization in medicinal chemistry. Recent computational studies suggest the N-(cyanomethyl)amide side chain may participate in unique binding interactions with biological targets.

Current research trends highlight 2249319-05-7 as a potential building block for small molecule therapeutics, particularly in oncology and inflammation. The compound's structural analogs have shown promise in preliminary screens against JAK family kinases and VEGFR-2, sparking interest in structure-activity relationship (SAR) studies. Pharmaceutical developers are investigating its utility for creating selective kinase inhibitors with improved metabolic stability compared to first-generation compounds.

From a synthetic chemistry perspective, N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide offers multiple sites for structure diversification. The phenyl ring can undergo electrophilic aromatic substitution, while the cyanomethyl group serves as a handle for nucleophilic transformations. Recent patent literature describes its use in preparing heterocyclic fused systems through cyclization reactions, expanding the toolbox for fragment-based drug design approaches.

Analytical characterization of CAS 2249319-05-7 typically involves HPLC purity analysis (typically >98%), mass spectrometry (ESI-MS m/z 238.1 [M+H]+), and comprehensive NMR profiling (including 1H, 13C, and 2D experiments). The compound exhibits good stability under standard storage conditions (room temperature, inert atmosphere), though the cyanomethyl group warrants protection from prolonged moisture exposure during handling.

In material science applications, researchers are exploring 2249319-05-7 as a precursor for coordination complexes with transition metals. The pyridine nitrogen and carboxamide oxygen create potential binding sites for metal ions, while the aromatic system may contribute to π-stacking in supramolecular assemblies. Early-stage investigations suggest utility in designing luminescent materials and catalytic systems for organic transformations.

Environmental and safety assessments indicate that N-(Cyanomethyl)-4-phenylpyridine-2-carboxamide requires standard laboratory precautions (gloves, eye protection) but doesn't exhibit extreme toxicity in preliminary assays. Proper waste disposal procedures should be followed for organic compounds containing cyanomethyl functionalities, with particular attention to local regulations regarding nitrogen-containing waste streams.

The commercial availability of CAS 2249319-05-7 has expanded in recent years, with multiple suppliers offering gram to kilogram quantities for research purposes. Pricing trends reflect growing demand, particularly from contract research organizations (CROs) engaged in fragment library development. Analytical standards are increasingly available for LC-MS method development in pharmacokinetic studies.

Future research directions for this compound class may explore its potential in PROTAC technology (proteolysis targeting chimeras), where the pyridine-carboxamide core could serve as a linker between target-binding and E3 ligase-recruiting moieties. Additionally, the cyanomethyl group offers possibilities for click chemistry applications in bioconjugation strategies.

For researchers considering 2249319-05-7 for their projects, thorough literature review of recent publications (2019-2023) is recommended, as understanding of this compound's structure-property relationships continues to evolve. Particular attention should be paid to solvent compatibility studies and potential polymorphism in solid-state applications.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司